Cas no 1804888-92-3 (5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide)

• Product Name: 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide
• CAS No: 1804888-92-3
• MF: C₆H₅BrF₂N₂O₃S
• MW: 303.081306219101
• CID: 4860932
• Update Time: 2025-11-05

5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide

• Inchi： 1S/C6H5BrF2N2O3S/c7-2-1-11-6(12)3(5(8)9)4(2)15(10,13)14/h1,5H,(H,11,12)(H2,10,13,14)
• InChI Key： SPLVZAZOYAUJBY-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(C(F)F)=C1S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: -0.5
• Topological Polar Surface Area: 97.6

Additional information on 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide

5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide: A Comprehensive Overview

The compound 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide, identified by the CAS No. 1804888-92-3, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in drug design and development. The structure of this molecule is characterized by a pyridine ring substituted with bromine, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety, each contributing uniquely to its chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids, providing improved pharmacokinetic profiles. The presence of the difluoromethyl group in this compound adds further complexity to its structure, potentially enhancing its stability and bioavailability. Additionally, the hydroxyl group at position 2 introduces hydrogen bonding capabilities, which can influence both its solubility and interaction with biological targets.

The synthesis of 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and sulfonation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, emphasizing the importance of precise stoichiometry and reaction conditions. These advancements have been documented in recent publications, underscoring the growing interest in this molecule as a potential lead compound for drug discovery.

In terms of pharmacological activity, this compound has shown promise as a potential inhibitor of several key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate kinase activity, making it a candidate for anti-cancer therapies. Furthermore, its unique structural features suggest potential applications in the development of antibiotics or anti-inflammatory agents. The bromine substituent at position 5 is particularly noteworthy, as it may contribute to enhanced selectivity and potency against specific biological targets.

The incorporation of fluorine atoms in the form of a difluoromethyl group also introduces electronic effects that can influence the molecule's interactions with biological systems. Fluorinated compounds are often associated with improved pharmacokinetics due to their resistance to metabolic degradation. This property makes 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide an attractive candidate for drug development programs targeting chronic diseases where sustained efficacy is crucial.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is essential for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity profiles under various conditions. These studies are critical for ensuring that any future applications involving this compound align with sustainability goals and regulatory requirements.

In conclusion, 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structural features, combined with recent research findings, position it as a promising candidate for developing innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound will undoubtedly play a pivotal role in shaping future advancements in drug discovery and chemical innovation.